Cas no 944718-32-5 (6-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole)

6-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole structure
944718-32-5 structure
Product Name:6-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole
CAS No:944718-32-5
MF:C7H8BrN3
MW:214.062520027161
CID:69627
Update Time:2024-01-24

6-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole
    • 6-bromo-1-methylbenzotriazole
    • 6-Bromo-1-methyl-3a,7a-dihydro-1H-benzo[d][1,2,3]triazole
    • 6-bromo-1-methyl-3a,7a-dihydro-1H-1,2,3-benzotriazole
    • 1H-Benzotriazole, 6-bromo-3a,7a-dihydro-1-methyl-
    • Inchi: 1S/C7H8BrN3/c1-11-7-4-5(8)2-3-6(7)9-10-11/h2-4,6-7H,1H3
    • InChI Key: BPJZJNVDOMURJA-UHFFFAOYSA-N
    • SMILES: N1(C)C2C=C(Br)C=CC2N=N1

Computed Properties

  • Exact Mass: 210.97500
  • Monoisotopic Mass: 210.975
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.7A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Density: 1.78
  • Boiling Point: 268 ºC
  • Flash Point: 116 ºC
  • Refractive Index: 1.714
  • PSA: 30.71000
  • LogP: 1.73080

6-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole Pricemore >>

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6-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Tetrahydrofuran ;  30 min, rt
1.2 4 h, rt
Reference
Hydantoin derivatives for the treatment of inflammatory disorders and their preparation
, World Intellectual Property Organization, , ,

6-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole Raw materials

6-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole Preparation Products

6-Bromo-1-methyl-1H-benzo[d][1,2,3]triazole Related Literature

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